![molecular formula C14H11ClO2 B1271414 2-[3-(3-chlorophenyl)phenyl]acetic Acid CAS No. 669713-83-1](/img/structure/B1271414.png)
2-[3-(3-chlorophenyl)phenyl]acetic Acid
Overview
Description
2-[3-(3-Chlorophenyl)phenyl]acetic acid, also known as 3-chloro-2-phenylacetic acid (3CPA), is a synthetic organic compound that has been used in a variety of scientific research applications. It is a common starting material for synthesizing a number of other compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, 3CPA has been studied for its biochemical and physiological effects, and its potential applications in the laboratory.
Scientific Research Applications
Pharmaceutical Synthesis
This compound serves as a precursor in the synthesis of various pharmaceuticals. Its structure is conducive to forming phenoxy acetamide derivatives, which have been explored for their potential therapeutic effects . These derivatives can exhibit a range of pharmacological activities, including anti-inflammatory and anticancer properties.
Pesticide and Fungicide Development
The chlorophenyl moiety within the compound’s structure is valuable in the development of pesticides and fungicides. Its efficacy in these applications stems from its ability to disrupt biological pathways in pests and fungi, thereby protecting crops and facilitating agricultural productivity .
Dye Manufacturing
Due to its chemical stability and reactive functional groups, 3-BIPHENYL-3’-CHLORO-ACETIC ACID is utilized in the synthesis of dyes. These dyes are applicable in various industries, including textiles, where they contribute to the coloration and patterning of fabrics .
Environmental Monitoring
The compound’s derivatives, particularly chlorophenols, are significant in environmental monitoring. They are used as markers to detect contamination levels in water and soil, aiding in the assessment of environmental pollution and the effectiveness of remediation efforts .
Organic Light-Emitting Diodes (OLEDs)
Biphenyl derivatives, including this compound, are used in the production of fluorescent layers in OLEDs. Their unique electronic properties make them suitable for creating the emissive layer of OLEDs, which are used in displays for various electronic devices .
Liquid Crystal Production
The biphenyl structure is a key component in the synthesis of liquid crystals. These materials are essential for the manufacturing of liquid crystal displays (LCDs), which are prevalent in monitors, televisions, and other digital screens .
Medicinal Chemistry Research
In medicinal chemistry, this compound is involved in the study of drug interactions at the molecular level. It helps in understanding the binding affinities and activities of various drugs, contributing to the design of new pharmaceuticals with improved safety and efficacy .
Advanced Material Science
The compound’s molecular framework is beneficial in the development of advanced materials. Its incorporation into polymers and composites can enhance the physical properties of these materials, such as strength, flexibility, and resistance to environmental factors .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors
Mode of Action
It’s known that similar compounds interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes for 2-[3-(3-chlorophenyl)phenyl]acetic Acid are yet to be determined.
Biochemical Pathways
Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 2-[3-(3-chlorophenyl)phenyl]acetic Acid may also affect a wide range of biochemical pathways.
Result of Action
Similar compounds have been found to exhibit a wide range of biological activities . This suggests that 2-[3-(3-chlorophenyl)phenyl]acetic Acid may also have diverse molecular and cellular effects.
properties
IUPAC Name |
2-[3-(3-chlorophenyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c15-13-6-2-5-12(9-13)11-4-1-3-10(7-11)8-14(16)17/h1-7,9H,8H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFDAOVVUFQOVHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=CC=C2)Cl)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50373892 |
Source
|
| Record name | 2-[3-(3-chlorophenyl)phenyl]acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(3-chlorophenyl)phenyl]acetic Acid | |
CAS RN |
669713-83-1 |
Source
|
| Record name | 3′-Chloro[1,1′-biphenyl]-3-acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=669713-83-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[3-(3-chlorophenyl)phenyl]acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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